Ethyl 3-(4-fluorophenyl)-4-oxo-5-(propanoylamino)thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-fluorophenyl)-4-oxo-5-(propanoylamino)thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C18H16FN3O4S/c1-3-13(23)20-16-14-12(9-27-16)15(18(25)26-4-2)21-22(17(14)24)11-7-5-10(19)6-8-11/h5-9H,3-4H2,1-2H3,(H,20,23)
• InChI Key: JLVKGVZJGRGMJJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C2C(=CS1)C(=NN(C2=O)C3=CC=C(C=C3)F)C(=O)OCC
• Molecular Formula: C18H16FN3O4S
• Molecular Weight: 389.4 g/mol

Description

This compound is a derivative of thieno[3,4-d]pyridazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are of great interest in the field of organic chemistry due to their potential for pharmaceutical applications.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thieno[3,4-d]pyridazine ring, which is a bicyclic structure containing a thiophene (a five-membered ring with four carbon atoms and one sulfur atom) fused to a pyridazine (a six-membered ring with four carbon atoms and two nitrogen atoms). The compound also contains functional groups such as a fluorophenyl group, a propanoylamino group, and an ethyl ester group.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. For example, the amino group (-NH2) in the propanoylamino moiety could potentially participate in reactions such as acylation or alkylation. The ester group (-COOEt) could undergo reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the fluorophenyl group could potentially increase the compound’s lipophilicity, which could influence its solubility and permeability properties.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

Synthesis and Antimicrobial Activity : The compound has been utilized in the synthesis of various heterocyclic derivatives demonstrating significant antimicrobial activities. For instance, the synthesis of thio-substituted ethyl nicotinate derivatives and their cyclization to corresponding thieno[2,3-b]pyridines and pyridothienopyrimidine derivatives showed potential antimicrobial effects (Gad-Elkareem et al., 2011). Similar studies conducted by Al-Kamali et al., 2014 and Farag et al., 2008 further explore the synthesis and antibacterial activity of novel thieno[2,3-c]pyridazines, showcasing the broad spectrum of antimicrobial potential of these derivatives.

Herbicidal Activities : Beyond antimicrobial effects, derivatives of this compound have been synthesized for evaluating herbicidal activities. For example, the creation of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives indicated promising herbicidal efficiency, highlighting the agricultural applications of these compounds (Xu et al., 2008).

Anticancer Properties : The compound's derivatives have also been investigated for potential anticancer properties. Gad et al. (2020) described a multicomponent synthesis leading to derivatives evaluated for their cytotoxicity against cancer cell lines, with some compounds showing promising antiproliferative potential (Gad et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid potential health risks.